1-(3,5-dimethylphenyl)-4-[(4-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

• IUPAC Name: (5E)-3-(3,5-dimethylphenyl)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H18N2O2S/c1-12-8-13(2)10-15(9-12)21-18(22)17(20-19(21)24)11-14-4-6-16(23-3)7-5-14/h4-11H,1-3H3,(H,20,24)/b17-11+
• InChI Key: QDXJXGLNIPJFPO-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C(=CC3=CC=C(C=C3)OC)NC2=S)C
• Isomeric SMILES: CC1=CC(=CC(=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)OC)/NC2=S)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

1-(3,5-dimethylphenyl)-4-[(4-methoxyphenyl)methylidene]-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Imidazole-Based Bisphenol Applications

Imidazole containing bisphenol and its salts exhibit unique structural characteristics, which are critical for designing versatile hosts for anions. These compounds demonstrate extensive hydrogen bonded structures in their solid-state forms, making them essential for understanding electrostatic and weak interactions in crystal packing. Such insights are crucial for the development of new materials with specific ion recognition capabilities, highlighting the compound's potential in materials science research (Nath & Baruah, 2012).

Photochromism in Imidazole Dimers

The synthesis and photochromism of imidazole dimers offer a pathway to explore novel optical materials. These dimers exhibit photochromism upon irradiation, a property that can be harnessed in developing smart coatings, optical storage devices, and photoresponsive materials. Understanding the structural and photochemical dynamics of these compounds can significantly contribute to advancements in material sciences and photonics (Bai, Han, Wang, & Meng, 2010).

Lanthanide Metal-Organic Frameworks (MOFs) for Luminescence Sensing

Novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks have been synthesized, displaying selective sensitivity to benzaldehyde derivatives through characteristic emission bands. These complexes' luminescence sensing capabilities for specific chemicals open up new avenues in developing advanced sensors for environmental monitoring, biomedical diagnostics, and chemical processing (Shi, Zhong, Guo, & Li, 2015).

Anti-Hepatitis C Virus (HCV) Activity

Research into imidazolinone derivatives has identified compounds with potent anti-HCV activity, showcasing the potential of these molecules in antiviral therapies. Such studies are pivotal in the ongoing search for effective treatments against HCV, offering hope for new therapeutic strategies (Kong, Mao, Li, Xie, Zhang, & Fu, 2021).

Antimicrobial and Antioxidant Agents

The synthesis of novel chalcone linked imidazolones has demonstrated significant antimicrobial and antioxidant properties. These findings are essential for pharmaceutical research, particularly in developing new antimicrobial agents and antioxidants that can be used to combat infections and oxidative stress-related diseases (Sadula, Peddaboina, & J., 2014).